N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methyl-1,3-benzothiazol-6-yl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-(2-methyl-1,3-benzothiazol-6-yl)urea
• InChI: InChI=1S/C17H15N3O3S/c1-10-19-13-4-3-12(7-16(13)24-10)20-17(21)18-8-11-2-5-14-15(6-11)23-9-22-14/h2-7H,8-9H2,1H3,(H2,18,20,21)
• InChI Key: HSJOBCUBOPQPIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)NC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds with structures similar to N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methyl-1,3-benzothiazol-6-yl)urea often involves the reaction of specific precursors with isocyanates or thiocyanates under various conditions to form the urea linkage. For example, a series of related urea derivatives were synthesized by reacting appropriate isocyanates with primary or secondary amines. This methodology could be adapted for the synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methyl-1,3-benzothiazol-6-yl)urea by choosing suitable precursors and reaction conditions to form the desired urea linkage between the benzodioxole and benzothiazole moieties (Mustafa, Perveen, & Khan, 2014).

Molecular Structure Analysis

The molecular structure of compounds closely related to N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methyl-1,3-benzothiazol-6-yl)urea often features planar configurations mediated by intramolecular hydrogen bonds, as observed in compounds where the urea group adopts a planar configuration, closely aligning with adjacent heterocyclic rings. This arrangement facilitates intermolecular interactions that could influence the compound's physical and chemical properties. Such structural characteristics are crucial for understanding the reactivity and potential applications of these compounds (Shi, 2011).